Cas no 91668-84-7 (Pyridine,2-bromo-6-methyl-, 1-oxide)

• Product Name: Pyridine,2-bromo-6-methyl-, 1-oxide
• CAS No: 91668-84-7
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 812971
• PubChem ID: 3652084
• Update Time: 2024-10-26

Pyridine,2-bromo-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-bromo-6-methyl-, 1-oxide
• 2-bromo-6-methyl-1-oxidopyridin-1-ium
• 2-Bromo-6-methylpyridine-N-oxide
• 2-Picoline, 6-bromo-, 1-oxide (6CI)
• 2-Bromo-6-methylpyridin-1-ium-1-olate
• 2-Bromo-6-methylpyridine 1-oxide
• 2-Bromo-6-methylpyridine N-oxide
• NSC 156877
• NSC 159016
• NSC 59444
• NSC-59444
• CHEMBL1977073
• NSC-156877
• 91668-84-7
• SCHEMBL943724
• DTXSID00394678
• LZOXAGOIFMCDHY-UHFFFAOYSA-N
• 2-Bromo-6-methylpyridinium N-oxide
• NSC59444
• 2-bromo-6-methyl-pyridine 1-oxide
• NSC156877
• DB-251394
• 2-bromo-6-methylpyridine1-oxide

• Inchi： 1S/C6H6BrNO/c1-5-3-2-4-6(7)8(5)9/h2-4H,1H3
• InChI Key： LZOXAGOIFMCDHY-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC=CC=1Br

Computed Properties

• Exact Mass: 186.963
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.5A^2
• XLogP3: 1.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C